6-(3,4-dimethoxybenzyl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• IUPAC Name: 6-[(3,4-dimethoxyphenyl)methyl]-3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H16N4O2S/c1-23-14-9-8-12(10-15(14)24-2)11-16-21-22-17(19-20-18(22)25-16)13-6-4-3-5-7-13/h3-10H,11H2,1-2H3
• InChI Key: MWSLWXHMNGFINS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC2=NN3C(=NN=C3S2)C4=CC=CC=C4)OC
• Molecular Formula: C18H16N4O2S
• Molecular Weight: 352.4 g/mol

Description

6-(3,4-dimethoxybenzyl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a compound that belongs to the class of triazolothiadiazoles. It has been the subject of extensive research due to its potential therapeutic applications in various diseases.

Scientific Research Applications

Anticancer Activity

6-(3,4-dimethoxybenzyl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole derivatives have been researched for their potential in cancer treatment. A study by Chowrasia et al. (2017) on fluorinated 3,6-diaryl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles, a similar compound, demonstrated moderate to good antiproliferative potency against various cancerous cell lines, indicating its potential as an anticancer drug (Chowrasia et al., 2017).

Antimicrobial and Antioxidant Properties

The compound's derivatives have also been found to have significant antimicrobial and antioxidant activities. A study by Seelolla & Ponneri (2016) reported that certain [1,2,4]triazolo[3,4-b][1,3,4]thiadiazole derivatives showed potent microbial agent properties, particularly against Staphylococcus aureus and Candida albicans. Additionally, these compounds exhibited good radical scavenging activity, an indicator of antioxidant properties (Seelolla & Ponneri, 2016).

Antiviral Evaluation

In the context of antiviral research, Kritsanida et al. (2002) synthesized novel 3,6-disubstituted 1,2,4-triazolo[3,4-b][1,3,4]thiadiazole derivatives and evaluated their antiviral activity. However, they found no antiviral effects at subtoxic concentrations in cell culture, indicating that the potential of these compounds in antiviral applications may be limited or require further modification (Kritsanida et al., 2002).

Structural and Molecular Studies

Research by Al-Wahaibi et al. (2022) on closely related derivatives explored the structural and energetic properties of these compounds. They performed detailed analyses using X-ray diffraction and theoretical tools to understand the weak intermolecular interactions responsible for the compounds' supramolecular assembly. This kind of research is crucial for designing more effective derivatives with specific pharmacological properties (Al-Wahaibi et al., 2022).

Insecticidal Applications

A study by Qian et al. (2013) synthesized [1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles with pyridine ring derivatives and evaluated their insecticidal activities. These compounds exhibited potential insecticidal activity, especially in regulating the growth of Mythimna separata larvae. This suggests possible applications in agricultural pest control (Qian et al., 2013).